Cas no 178162-69-1 (1-(4-Bromophenyl)methylpiperidine)

• Product Name: 1-(4-Bromophenyl)methylpiperidine
• CAS No: 178162-69-1
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• MDL: MFCD06080709
• CID: 112813
• PubChem ID: 16495045
• Update Time: 2025-05-23

1-(4-Bromophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobenzyl)piperidine
• piperidine, 1-[(4-bromophenyl)methyl]-
• 1-[(4-bromophenyl)methyl]piperidine
• CHEMBRDG-BB 9071110
• 1-(4-BROMO-BENZYL)-PIPERIDINE
• 1-[(4-BROMOPHENYL)METHYL]-PIPERIDINE
• 1-(4-bromobenzyl)piperidine(SALTDATA: HCl)
• AKOS000320968
• A881420
• Fmoc-(R)-3-Amino-4-(2-thienyl)butanoicacid
• SCHEMBL1241906
• CS-0195022
• EN300-266162
• AMY27216
• 1-(4-Bromobenzyl)piperidine, AldrichCPR
• ILQFFXGIIWWTNH-UHFFFAOYSA-N
• AB22998
• MFCD06080709
• PS-7430
• DTXSID00586197
• 178162-69-1
• STK401208
• ALBB-003593
• 1-(4-Bromophenyl)methylpiperidine

• MDL： MFCD06080709
• Inchi： 1S/C12H16BrN/c13-12-6-4-11(5-7-12)10-14-8-2-1-3-9-14/h4-7H,1-3,8-10H2
• InChI Key： ILQFFXGIIWWTNH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCCCC1

Computed Properties

• Exact Mass: 253.04700
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 302.9±17.0 °C at 760 mmHg
• Flash Point: 137.0±20.9 °C
• PSA: 3.24000
• LogP: 3.37290
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(4-Bromophenyl)methylpiperidine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(4-Bromophenyl)methylpiperidine

Recent Advances in the Study of 1-(4-Bromophenyl)methylpiperidine (CAS: 178162-69-1) in Chemical Biology and Pharmaceutical Research

1-(4-Bromophenyl)methylpiperidine (CAS: 178162-69-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its piperidine core and bromophenyl substituent, has been the subject of various studies aimed at exploring its biological activity, pharmacological properties, and potential therapeutic uses. The unique structural features of 1-(4-Bromophenyl)methylpiperidine make it a promising candidate for drug discovery and development, particularly in the areas of central nervous system (CNS) disorders and cancer therapy.

Recent studies have focused on the synthesis and characterization of 1-(4-Bromophenyl)methylpiperidine derivatives to enhance their biological activity and pharmacokinetic profiles. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity of the target compounds. These efforts have led to the identification of several derivatives with improved potency and selectivity for specific biological targets, such as neurotransmitter receptors and enzymes involved in cancer cell proliferation.

One of the key findings in recent research is the compound's interaction with sigma receptors, which are implicated in various neurological and psychiatric disorders. In vitro and in vivo studies have demonstrated that 1-(4-Bromophenyl)methylpiperidine exhibits high affinity for sigma-1 and sigma-2 receptors, suggesting its potential as a therapeutic agent for conditions such as schizophrenia, depression, and neurodegenerative diseases. Additionally, the compound's ability to modulate dopamine and serotonin neurotransmission has been investigated, further highlighting its relevance in CNS drug development.

In the context of cancer research, 1-(4-Bromophenyl)methylpiperidine has shown promising antiproliferative effects against various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies have revealed that the compound induces apoptosis and cell cycle arrest by targeting key signaling pathways, such as the PI3K/Akt/mTOR axis. These findings underscore the potential of 1-(4-Bromophenyl)methylpiperidine as a lead compound for the development of novel anticancer agents.

Despite these advancements, challenges remain in the clinical translation of 1-(4-Bromophenyl)methylpiperidine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical studies. Nevertheless, the growing body of research on this compound and its derivatives provides a solid foundation for future investigations and underscores its potential as a valuable tool in chemical biology and drug discovery.

In conclusion, 1-(4-Bromophenyl)methylpiperidine (CAS: 178162-69-1) represents a promising scaffold for the development of novel therapeutic agents targeting CNS disorders and cancer. Continued research efforts aimed at elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical potential are expected to yield significant advancements in the field of chemical biology and pharmaceutical research.